Cas no 170794-65-7 (N-[2-(Dimethylamino)ethyl]-4-iodobenzamide)
170794-65-7 structure
Product Name:N-[2-(Dimethylamino)ethyl]-4-iodobenzamide
CAS No:170794-65-7
MF:C11H15IN2O
MW:318.154074907303
CID:2147818
Update Time:2023-08-03
N-[2-(Dimethylamino)ethyl]-4-iodobenzamide Chemical and Physical Properties
Names and Identifiers
-
- N-(2-dimethylaminoethyl)-4-iodobenzamide
- N-[2-(dimethylamino)ethyl]-4-iodobenzamide
- N-(2-dimethylaminoethyl)-4-iodo-benzamide
- CBMicro_011746
- Cambridge id 6217590
- Oprea1_603296
- YKTZMFBGMJVINK-UHFFFAOYSA-N
- SMSF0017347
- STK062294
- CB15245
- ST51018226
- Benzamide, N-[2-(dimethylamino)ethyl]-4-iodo-
- N-[2-(dimethylamino)ethyl](4-iodophenyl)carboxamide
- N-[2-(Dimethylamino)ethyl]-4-iodobenzamide
-
- Inchi: 1S/C11H15IN2O/c1-14(2)8-7-13-11(15)9-3-5-10(12)6-4-9/h3-6H,7-8H2,1-2H3,(H,13,15)
- InChI Key: YKTZMFBGMJVINK-UHFFFAOYSA-N
- SMILES: IC1C=CC(=CC=1)C(NCCN(C)C)=O
Computed Properties
- Exact Mass: 318.023
- Monoisotopic Mass: 318.023
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 201
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 32.299
Experimental Properties
- Density: 1.524
- Melting Point: 89.2 - 89.7 ° C (ethanol)
- Boiling Point: 394.6°C at 760 mmHg
- Flash Point: 192.4°C
- Refractive Index: 1.589
- LogP: 1.97350
N-[2-(Dimethylamino)ethyl]-4-iodobenzamide Related Literature
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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